N-benzyl-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol
• IUPAC Name: N-benzyl-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H15NO2/c1-12-14-9-5-6-10-15(14)20-16(12)17(19)18-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,18,19)
• InChI Key: ZWTMIORQVYVLGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NCC3=CC=CC=C3

Description

N-benzyl-3-methyl-1-benzofuran-2-carboxamide belongs to the benzofuran class of compounds. Benzofurans are aromatic heterocyclic molecules containing a benzene ring fused with a furan ring. These structures exhibit a wide range of biological and pharmacological activities, making them intriguing targets for drug discovery .

Preparation Methods

Synthetic Routes:: The synthesis of N-benzyl-3-methyl-1-benzofuran-2-carboxamide involves several steps. One possible synthetic route includes the following transformations:

Friedel-Crafts Acylation: Benzofuran reacts with benzoyl chloride in the presence of Lewis acid catalyst (such as aluminum chloride) to form N-benzoylbenzofuran.

Reduction: N-benzoylbenzofuran undergoes reduction (e.g., using lithium aluminum hydride) to yield N-benzylbenzofuran.

Amidation: N-benzylbenzofuran reacts with methylamine or its derivatives to form this compound.

Industrial Production:: Industrial-scale production methods may involve modifications of the above steps, optimized for efficiency and yield.

Chemical Reactions Analysis

N-benzyl-3-methyl-1-benzofuran-2-carboxamide can participate in various chemical reactions:

Oxidation: It can be oxidized to form the corresponding carboxylic acid.

Reduction: Reduction of the carbonyl group yields the corresponding alcohol.

Substitution: The benzyl group can undergo substitution reactions. Common reagents include reducing agents (such as lithium aluminum hydride), strong acids, and nucleophiles.

Scientific Research Applications

Medicinal Chemistry::

Antimicrobial Properties: Benzofuran derivatives have shown promise as antimicrobial agents.

Anticancer Potential: Some substituted benzofurans exhibit significant anticancer activity.

Mechanism of Action

The precise mechanism by which N-benzyl-3-methyl-1-benzofuran-2-carboxamide exerts its effects remains an active area of investigation. It likely interacts with specific molecular targets or pathways within cells.

Comparison with Similar Compounds

While N-benzyl-3-methyl-1-benzofuran-2-carboxamide is unique in its structure, it shares similarities with other benzofuran derivatives. Notable compounds include psoralen, 8-methoxypsoralen, and angelicin, which have been used in skin disease treatments .